3-(2-oxobenzo[d]thiazol-3(2H)-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)propanamide

• IUPAC Name: 3-(2-oxo-1,3-benzothiazol-3-yl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C19H16N4O4S3/c24-17(9-11-23-15-3-1-2-4-16(15)29-19(23)25)21-13-5-7-14(8-6-13)30(26,27)22-18-20-10-12-28-18/h1-8,10,12H,9,11H2,(H,20,22)(H,21,24)
• InChI Key: CEFJCIMDJXIUQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CCC(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4
• Molecular Formula: C19H16N4O4S3
• Molecular Weight: 460.6 g/mol

Description

3-(2-oxobenzo[d]thiazol-3(2H)-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)propanamide is a useful research compound. Its molecular formula is C19H16N4O4S3 and its molecular weight is 460.6g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-oxobenzo[d]thiazol-3(2H)-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-oxobenzo[d]thiazol-3(2H)-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiazole Derivatives

Thiazole derivatives are known for their wide range of biological activities. Recent reviews have highlighted the synthesis and applications of 4-thiazolidinones, a closely related scaffold, emphasizing its role in the development of compounds with anticancer, anticonvulsant, antimicrobial, anti-inflammatory, and antioxidant activities (ArunlalV. et al., 2015). The versatility of the thiazolidine ring, serving as a foundation for synthesizing new compounds, illustrates the potential research applications of the compound , especially in probing for novel therapeutic agents.

Sulfonamide Functionality

The sulfonamide group is integral to many pharmacologically active compounds, offering a variety of therapeutic applications. A comprehensive patent review covering 2008–2012 highlighted the significance of sulfonamides in the development of carbonic anhydrase inhibitors (CAIs) and their use as antiglaucoma agents and antitumor agents, among other applications (Carta et al., 2012). This underscores the potential of incorporating the sulfonamide functionality for designing compounds targeting specific enzyme isoforms or disease states.

Benzothiazole Core

Benzothiazole and its derivatives are another class with promising biological activities. Research on these compounds has shown a broad spectrum of pharmacological properties, including antimicrobial, anticancer, and antioxidant activities. The review of novel thiazole derivatives from 2008 to 2012, for example, outlined the development of compounds with varied therapeutic applications, showcasing the benzothiazole nucleus as a potent pharmacophoric moiety (Leoni et al., 2014). This highlights the potential for the compound to serve as a basis for the development of new therapeutic agents, given its structural similarities to benzothiazoles.